Cas no 59333-49-2 (Benzenamine, 4-methyl-N-(2-phenoxyethyl)-)

• Product Name: Benzenamine, 4-methyl-N-(2-phenoxyethyl)-
• CAS No: 59333-49-2
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 339070
• PubChem ID: 39247143
• Update Time: 2025-04-19

Benzenamine, 4-methyl-N-(2-phenoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methyl-N-(2-phenoxyethyl)-
• 4-methyl-N-(2-phenoxyethyl)aniline
• AKOS003582362
• DTXSID60653591
• 59333-49-2

• Inchi： 1S/C15H17NO/c1-13-7-9-14(10-8-13)16-11-12-17-15-5-3-2-4-6-15/h2-10,16H,11-12H2,1H3
• InChI Key： KHYVPTFILCFXAB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCNC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 227.13111
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26